1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1-methyl-6-oxopyridazin-3-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22N6O3/c1-25-18(27)8-7-16(23-25)26-11-9-15(10-12-26)20(28)21-13-17-22-19(24-29-17)14-5-3-2-4-6-14/h2-8,15H,9-13H2,1H3,(H,21,28)
• InChI Key: OHRVLXBOIMMPGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds : Research focuses on synthesizing substituted pyrazolo[4,3-c]pyridine-3-ols and other novel fused heterobicycles, highlighting the interest in developing new compounds with potential therapeutic applications. These studies lay the groundwork for exploring similar compounds for their biological activities (P. Karthikeyan, V. Vijayakumar, S. Sarveswari, 2014).

• Antimicrobial and Antitubercular Potential : Various synthesized compounds, including those with 1,3,4-oxadiazole and piperazine motifs, have been evaluated for antimicrobial, antilipase, and tuberculostatic activities. These studies underscore the potential of novel compounds in combating bacterial and fungal infections, as well as tuberculosis, suggesting a possible research direction for similar compounds (Serap Başoğlu, Serdar Ulker, S. Alpay‐Karaoglu, N. Demirbas, 2013; H. Foks, D. Pancechowska-Ksepko, M. Janowiec, Z. Zwolska, E. AUGUSTYNOWICZ-KOPEĆ, 2004).

• Anticancer Research : Compounds bearing structural similarities have been synthesized and evaluated as anticancer agents, with some showing promising results. This suggests potential anticancer applications for structurally related compounds, including the exploration of their mechanisms of action and efficacy against various cancer types (A. Rehman, N. Ahtzaz, M. Abbasi, Sz Siddiqui, S. Saleem, S. Manzoor, J. Iqbal, N. Virk, T. Chohan, S. Shah, 2018).